Technical Support Center: Enhancing the Stability of Naphthalene Compounds in Physiological Media

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest	
Compound Name:	*Naphthalene*
CAS No.:	*31807-65-5*
Cat. No.:	*B10762775*

Get Quote

Welcome to the technical support center for researchers, scientists, and drug development professionals working with **naphthalene**-based compounds. This guide is designed to provide expert insights and practical solutions to the common stability challenges encountered when working with these molecules in physiological media. Our goal is to move beyond simple protocols and explain the underlying scientific principles, empowering you to troubleshoot effectively and ensure the integrity of your experimental data.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Core Issues

This section addresses the fundamental questions regarding the stability of **naphthalene** compounds.

Q1: Why is my **naphthalene**-based compound showing poor stability in aqueous physiological buffers (e.g., PBS, cell culture media)?

© 2026 BenchChem. All rights reserved.

A: **Naphthalene** compounds, as polycyclic aromatic hydrocarbons (PAHs), face several inherent stability challenges in physiological media, which are primarily aqueous and maintained at a neutral pH. The main culprits are:

- Low Aqueous Solubility: The planar, hydrophobic structure of the **naphthalene** core leads to very low water solubility (e.g., **naphthalene** itself is only ~30 mg/L soluble in water).[1][2] In physiological buffers, exceeding this solubility limit can cause the compound to precipitate, which is often misinterpreted as degradation. This can lead to inaccurate measurements of compound concentration and biological activity.

- Oxidative Degradation: The electron-rich aromatic rings are susceptible to oxidation. In physiological media, this can be mediated by dissolved oxygen, trace metal ions, or reactive oxygen species (ROS) generated by cellular processes.[3] Oxidation can lead to the formation of naphthoquinones and other reactive metabolites that are often more polar but may have different biological activities or toxicities.[4][5]

- Photodegradation: Many aromatic systems, including **naphthalene**, are sensitive to light, particularly in the UV spectrum.[6] Exposure to ambient lab lighting during experiments can be sufficient to induce photodegradation, often involving hydroxyl radicals, leading to the formation of hydroxylated byproducts like 1-naphthol.[7][8]

- Enzymatic Degradation: If working with complex media containing cellular components, plasma, or tissue homogenates (e.g., liver microsomes), enzymatic degradation is a primary concern.[9] Enzymes like cytochrome P450s (CYPs) can hydroxylate the **naphthalene** ring, initiating a metabolic cascade.[10][11]

Q2: I'm observing a rapid loss of my compound specifically in plasma. Is this different from instability in a simple buffer?

A: Yes, instability in plasma is a multi-faceted issue that goes beyond simple chemical degradation.[9][12] While the factors from Q1 still apply, plasma introduces two critical new variables:

- Enzymatic Activity: Plasma contains a host of active enzymes, such as esterases and amidases, which can hydrolyze susceptible functional groups (e.g., esters, amides) appended to the **naphthalene** core. This is a common metabolic pathway for prodrugs.[12]

© 2026 BenchChem. All rights reserved.

- Protein Binding: **Naphthalene** compounds, due to their hydrophobicity, tend to bind extensively to plasma proteins, primarily albumin.[9][13] This binding is a reversible equilibrium. While it can protect the compound from degradation to some extent, it also reduces the free concentration of the drug available to interact with its target. High protein binding can also lead to analytical challenges, as you may inadvertently measure only the free fraction, misinterpreting the result as compound loss.

Q3: What are the most common degradation products of **naphthalene** compounds, and how do they affect my experiment?


A: The degradation products depend on the specific pathway. Understanding these can help you identify the root cause of instability.

- Oxidative/Metabolic Pathways: The initial step is often the formation of a highly reactive **naphthalene** oxide (an epoxide) by enzymes like CYPs.[5][14] This epoxide can rearrange to form naphthols (e.g., 1-naphthol, 2-naphthol) or be hydrolyzed to trans-dihydrodiols.[4] Further oxidation can lead to naphthoquinones.[5] These metabolites are generally more polar than the parent compound, which can alter their chromatographic retention time, and they may possess their own biological activity or cytotoxicity, confounding your results.[14]

- Photodegradation Pathways: The primary products are often hydroxylated derivatives, such as 1-naphthol and 1,4-naphthoquinone.[7][8]

The diagram below illustrates a generalized metabolic degradation pathway.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Generalized metabolic degradation pathway of **naphthalene** compounds.

© 2026 BenchChem. All rights reserved.

Part 2: Troubleshooting Guide - From Problem to Solution

This section provides a structured approach to diagnosing and solving specific stability issues you may encounter during your experiments.

Problem 1: My compound is precipitating out of the aqueous buffer during my assay.


© 2026 BenchChem. All rights reserved.

Potential Cause	Diagnostic Check	Recommended Solution
Concentration exceeds aqueous solubility.	Visually inspect for turbidity or precipitate. Centrifuge the sample and analyze the supernatant concentration via HPLC to confirm a drop from the expected value.	1. Reduce Concentration: Determine if the assay can be performed at a lower, soluble concentration. 2. Use a Co-solvent: Introduce a small percentage (typically <1-2%) of a water-miscible organic solvent like DMSO or ethanol to the final buffer. Caution: Ensure the solvent concentration does not affect your biological system.[15] 3. Formulation with Excipients: For in vitro studies, consider using solubility enhancers like cyclodextrins (e.g., HP-β-CD) which can form inclusion complexes with the naphthalene moiety, increasing its apparent solubility.[16]
pH-dependent solubility.	Check the pKa of your compound's ionizable groups. Measure the pH of your buffer. Test the compound's solubility in buffers of slightly different pH values.	Adjust the buffer pH to a value where your compound is in its more soluble (ionized) state, provided this change is compatible with your experimental system.
Salt-out effect.	High salt concentrations in some buffers (e.g., >1X PBS) can decrease the solubility of hydrophobic compounds.	If possible, reduce the salt concentration of the buffer. Test solubility in a lower ionic strength buffer.

Problem 2: I'm observing rapid, time-dependent loss of my compound in cell culture media, even without cells.

© 2026 BenchChem. All rights reserved.

This suggests chemical degradation rather than metabolism.



Click to download full resolution via product page

Caption: Troubleshooting workflow for chemical degradation in acellular media.

Problem 3: My compound is stable in buffer and media, but disappears quickly when incubated with liver microsomes or plasma.

This strongly points towards enzymatic degradation or high protein binding.

© 2026 BenchChem. All rights reserved.

Potential Cause	Diagnostic Check	Recommended Solution
Metabolic Instability (e.g., CYP450s).	Heat Inactivation: Run a parallel incubation with heat-inactivated microsomes/plasma (56°C for 30 min). Stability in this control group confirms enzymatic action. Cofactor Omission: For microsomes, run an incubation without the NADPH cofactor. Lack of degradation points to NADPH-dependent enzymes like CYPs.	1. Chemical Modification: If in the discovery phase, use this data to inform medicinal chemistry efforts. Modify the structure to block the metabolic "soft spot" (e.g., by adding a fluorine atom) to improve metabolic stability.[17][18] 2. Use Enzyme Inhibitors: For mechanistic studies, co-incubate with a broad-spectrum CYP inhibitor (e.g., 1-aminobenzotriazole) to confirm the involvement of P450 enzymes.[9]
Hydrolysis (e.g., Esterases).	Run a parallel incubation with plasma from different species (rat vs. human), as esterase activity can vary significantly. Co-incubate with a general esterase inhibitor if available.	1. Bioisosteric Replacement: Replace the labile ester or amide group with a more stable bioisostere, such as an oxetane or a trifluoromethyl group, which can mimic some properties of the original group while being resistant to hydrolysis.[17]

© 2026 BenchChem. All rights reserved.

High Plasma Protein Binding.	Use equilibrium dialysis or ultrafiltration to determine the free fraction of your compound. Compare the total concentration (in plasma) vs. the free concentration (in buffer/dialysate) over time.	This is an inherent property. Account for it in your experimental design and data interpretation. Biological activity should correlate with the free concentration, not the total concentration. Ensure your analytical method can accurately quantify the bound and unbound fractions if necessary.

Part 3: Key Experimental Protocols

These protocols provide a validated framework for assessing and improving the stability of your **naphthalene** compounds.

Protocol 1: Assessing Aqueous Kinetic Solubility

Objective: To determine the concentration at which a compound remains soluble in a physiological buffer over time, distinguishing solubility from stability.

Methodology:

- Stock Solution Preparation: Prepare a high-concentration stock solution (e.g., 10-20 mM) of the **naphthalene** compound in 100% DMSO.
- Sample Preparation: In triplicate, spike the stock solution into your chosen physiological buffer (e.g., PBS, pH 7.4) to achieve a range of final concentrations (e.g., 1, 5, 10, 25, 50, 100 µM). Ensure the final DMSO concentration is consistent and low (e.g., ≤0.5%). Include a buffer-only blank.
- Incubation: Incubate the samples at a relevant temperature (e.g., 37°C) on a plate shaker.
- Time Points: Sample at T=0, 1, 4, and 24 hours.

© 2026 BenchChem. All rights reserved.

- Sample Processing: At each time point, transfer an aliquot to a filter plate (e.g., 1.2 µm filter) and centrifuge to remove any precipitated compound.
- Analysis: Dilute the filtrate with an appropriate solvent (e.g., acetonitrile) and analyze the concentration of the soluble compound using a validated HPLC-UV or LC-MS/MS method. [19][20]
- Data Interpretation: Plot concentration versus time for each starting concentration. The highest concentration that shows no significant decrease in measured concentration over 24 hours is considered the kinetic solubility under those conditions.

Protocol 2: High-Throughput Plasma Stability Assay

Objective: To determine the rate of disappearance of a compound when incubated in plasma.

Methodology:

- Reagents: Test compound, control compound (one known to be stable, one unstable), plasma (e.g., human, rat), ice-cold acetonitrile (ACN) containing an internal standard (IS).
- Preparation: Thaw plasma on ice. Prepare a working stock of the test compound in ACN or DMSO.
- Incubation Setup: In a 96-well plate, add plasma. Pre-warm the plate to 37°C for 10 minutes.
- Initiate Reaction: Add a small volume of the compound working stock to the plasma to start the reaction (final concentration typically 1 µM; final organic solvent ≤1%).[12] Mix well.
- Time Points: Incubate at 37°C. At specified time points (e.g., 0, 15, 30, 60, 120 minutes), stop the reaction by adding 3-4 volumes of ice-cold ACN with IS to an aliquot of the incubation mixture. The T=0 sample is prepared by adding the stop solution before adding the compound.
- Sample Processing: Seal the plate, vortex thoroughly to precipitate proteins, and centrifuge at high speed (e.g., 4000 rpm for 20 min).
- Analysis: Transfer the supernatant to a new plate for analysis by LC-MS/MS.

© 2026 BenchChem. All rights reserved.

- Data Analysis:
  - Calculate the peak area ratio of the analyte to the internal standard.
  - Normalize the results to the T=0 time point to determine the '% Remaining'.
  - Plot the natural log of '% Remaining' versus time. The slope of the line (k) can be used to calculate the half-life ($t_{1/2} = 0.693 / k$).

Parameter	Typical Value	Rationale
Substrate Conc.	1 µM	Low enough to be below Km for most enzymes, ensuring first-order kinetics.[12]
Plasma Conc.	50-100%	Higher concentration better reflects physiological conditions.
DMSO Conc.	<1% (target <0.5%)	High concentrations of organic solvents can denature plasma enzymes.[12]
Incubation Temp.	37°C	Physiologically relevant temperature.
Controls	Heat-inactivated plasma	Differentiates chemical from enzymatic degradation.

References

- ResearchGate. (n.d.). Proposed pathways for the in vitro degradation of a **naphthalene**, b... Retrieved from [Link][21]
- Ghosh, D., et al. (2021). Microbial Degradation of **Naphthalene** and Substituted **Naphthalene**s: Metabolic Diversity and Genomic Insight for Bioremediation. Frontiers in Microbiology. Retrieved from [Link][10]

© 2026 BenchChem. All rights reserved.

- Field, J. A., et al. (1995). Partially oxidized polycyclic aromatic hydrocarbons show an increased bioavailability and biodegradability. FEMS Microbiology Letters. Retrieved from [Link][22]
- Nedelkovski, V., et al. (2023). Photocatalytic degradation of **naphthalene**, using various nanocomposite materials mostly based on metal oxides. Nanoscience and Technology. Retrieved from [Link][7]
- Aulenta, F., et al. (2021). Biodegradation of polycyclic aromatic hydrocarbons: Using microbial bioelectrochemical systems to overcome an impasse. Bioresource Technology. Retrieved from [Link][23]
- Wackett, L. (n.d.). **Naphthalene** Degradation Pathway. Eawag-BBD. Retrieved from [Link][24]
- Annweiler, E., et al. (2000). **Naphthalene** Degradation and Incorporation of **Naphthalene**-Derived Carbon into Biomass by the Thermophile Bacillus thermoleovorans. Applied and Environmental Microbiology. Retrieved from [Link][25]
- Das, K., & Mukherjee, A. K. (2015). Current State of Knowledge in Microbial Degradation of Polycyclic Aromatic Hydrocarbons (PAHs): A Review. Frontiers in Microbiology. Retrieved from [Link][11]
- Wang, J., et al. (2022). Unveiling the Photodegradation Mechanism of Monochlorinated **Naphthalene**s under UV-C Irradiation: Affecting Factors Analysis, the Roles of Hydroxyl Radicals, and DFT Calculation. Molecules. Retrieved from [Link][8]
- Sutherland, J. B. (1992). Detoxification of polycyclic aromatic hydrocarbons by fungi. Journal of Industrial Microbiology. Retrieved from [Link][4]
- da Silva, J. A. F., & de Oliveira, O. M. C. (2017). Developments in Methods of Analysis for **Naphthalene** Sulfonates. Critical Reviews in Analytical Chemistry. Retrieved from [Link][19]
- ResearchGate. (n.d.). **Naphthalene** degradative pathways. Retrieved from [Link][26]
- ResearchGate. (n.d.). (a) Rate of photodegradation of **naphthalene** as a function of... Retrieved from [Link][27]

© 2026 BenchChem. All rights reserved.

- Park, S., et al. (2022). Oxidative stress generated by polycyclic aromatic hydrocarbons from ambient particulate matter enhance vascular smooth muscle cell migration through MMP upregulation and actin reorganization. Journal of Hazardous Materials. Retrieved from [Link] [3]
- Kitanovski, Z., et al. (2022). Photodegradation of **naphthalene**-derived particle oxidation products. Environmental Science: Atmospheres. Retrieved from [Link][6]
- Cho, M., et al. (1994). Reactive **naphthalene** metabolite binding to hemoglobin and albumin. Fundamental and Applied Toxicology. Retrieved from [Link][13]
- Sitnikova, N. L., et al. (2023). Metastable Amorphous Dispersions of Hydrophobic **Naphthalene** Compounds Can Be Formed in Water without Stabilizing Agents via the “Ouzo Effect”. The Journal of Physical Chemistry B. Retrieved from [Link][15]
- Sitnikova, N. L., et al. (2023). Metastable Amorphous Dispersions of Hydrophobic **Naphthalene** Compounds Can Be Formed in Water without Stabilizing Agents via the “Ouzo Effect”. ACS Publications. Retrieved from [Link][28]
- OSHA. (1982). **NAPHTHALENE** Method no.: 35. Retrieved from [Link][29]
- ResearchGate. (2017). Developments in Methods of Analysis for **Naphthalene** Sulfonates. Retrieved from [Link][30]
- ResearchGate. (2023). (PDF) Photocatalytic degradation of **naphthalene**, using various nanocomposite materials mostly based on metal oxides. Retrieved from [Link][31]
- World Health Organization. (2010). **Naphthalene** - WHO Guidelines for Indoor Air Quality: Selected Pollutants. NCBI Bookshelf. Retrieved from [Link][5]
- Wang, H., et al. (2024). Synthesis of **naphthalene** derivatives via nitrogen-to-carbon transmutation of isoquinolines. Science. Retrieved from [Link][32]
- Large, B., & Prim, D. (2020). C–H Functionalization Strategies in the **Naphthalene** Series: Site Selections and Functional Diversity. Synthesis. Retrieved from [Link][33]

© 2026 BenchChem. All rights reserved.

- National Center for Biotechnology Information. (n.d.). **Naphthalene**. PubChem. Retrieved from [Link][34]
- ResearchGate. (2016). Quantitative analysis of **naphthalene**, 1-naphthol and 2-naphthol at nanomol levels in geothermal fluids using SPE with HPLC. Retrieved from [Link][20]
- Prezi. (n.d.). The Study of Insilco Design and Biological Evaluation of **Naphthalene** Derivatives. Retrieved from [Link][35]
- Iraqi Journal of Science. (2015). separation and identification of **naphthalene**, acenaphthylene, pyrene, benz{a} anthracene and 1,3,2,4-dibenzanthracene. Retrieved from [Link][36]
- Creative Bioarray. (n.d.). How to Improve Drug Plasma Stability? Retrieved from [Link][9]
- Crespo, E., et al. (2002). Kinetic and thermodynamic stability of **naphthalene** oxide and related compounds. A comparative microcalorimetric and computational (DFT) study. The Journal of Organic Chemistry. Retrieved from [Link][37]
- Makar, S., et al. (2019). **Naphthalene**, a versatile platform in medicinal chemistry: Sky-high perspective. European Journal of Medicinal Chemistry. Retrieved from [Link][14]
- ACS Publications. (2024). Self-Assembled Hydrogel from Pyrene-Modified Peptide as 3D Matrices for Neuronal Cell. Retrieved from [Link][38]
- ResearchGate. (2019). **Naphthalene**, a versatile platform in medicinal chemistry: Sky-high perspective | Request PDF. Retrieved from [Link][39]
- Beilstein Journal of Organic Chemistry. (2024). Synthesis and characterization of 1,2,3,4-**naphthalene** and anthracene diimides. Retrieved from [Link][40]
- National Pesticide Information Center. (n.d.). **Naphthalene** Technical Fact Sheet. Retrieved from [Link][1]
- Google Patents. (n.d.). EP0002401B1 - Derivatives of **naphthalene**, process for their preparation and their therapeutic application. Retrieved from [41]

© 2026 BenchChem. All rights reserved.

- PharmaInfo. (n.d.). Strategies to Improve Stability of Essential Oils. Retrieved from [Link][42]
- Wikipedia. (n.d.). **Naphthalene**. Retrieved from [Link][2]
- ResearchGate. (2005). Development and application of high throughput plasma stability assay for drug discovery | Request PDF. Retrieved from [Link][12]
- SlideShare. (n.d.). Plasma Proteins: Chemistry, Functions and Clinical Significance. Retrieved from [Link][43]
- PubMed. (n.d.). Discovery of highly potent **naphthalene**/quinoline-based PAD inhibitors: Structure-activity relationship, selectivity, and cytotoxicity. Retrieved from [Link][44]
- Chemistry LibreTexts. (2024). 1.6: Drug Modifications to Improve Stability. Retrieved from [Link][17]
- ResearchGate. (2018). Specific Buffers Affect the Stability of a Charged Cyclodextrin Complex Via Competitive Binding and Ionic Strength | Request PDF. Retrieved from [Link][16]
- MDPI. (2024). Medicinal Chemistry Strategies for the Modification of Bioactive Natural Products. Retrieved from [Link][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. Naphthalene Technical Fact Sheet [npic.orst.edu]
- 2. Naphthalene - Wikipedia [en.wikipedia.org]
- 3. Oxidative stress generated by polycyclic aromatic hydrocarbons from ambient particulate matter enhance vascular smooth muscle cell migration through MMP upregulation and actin reorganization - PMC [pmc.ncbi.nlm.nih.gov]
- 4. academic.oup.com [academic.oup.com]

- 5. Naphthalene - WHO Guidelines for Indoor Air Quality: Selected Pollutants - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 6. Photodegradation of naphthalene-derived particle oxidation products - Environmental Science: Atmospheres (RSC Publishing) [pubs.rsc.org]
- 7. idk.org.rs [idk.org.rs]
- 8. mdpi.com [mdpi.com]
- 9. creative-bioarray.com [creative-bioarray.com]
- 10. Microbial Degradation of Naphthalene and Substituted Naphthalenes: Metabolic Diversity and Genomic Insight for Bioremediation - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Frontiers | Current State of Knowledge in Microbial Degradation of Polycyclic Aromatic Hydrocarbons (PAHs): A Review [frontiersin.org]
- 12. researchgate.net [researchgate.net]
- 13. Reactive naphthalene metabolite binding to hemoglobin and albumin - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. Naphthalene, a versatile platform in medicinal chemistry: Sky-high perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
- 15. Metastable Amorphous Dispersions of Hydrophobic Naphthalene Compounds Can Be Formed in Water without Stabilizing Agents via the “Ouzo Effect” - PMC [pmc.ncbi.nlm.nih.gov]
- 16. researchgate.net [researchgate.net]
- 17. chem.libretexts.org [chem.libretexts.org]
- 18. mdpi.com [mdpi.com]
- 19. Developments in Methods of Analysis for Naphthalene Sulfonates - PubMed [pubmed.ncbi.nlm.nih.gov]
- 20. researchgate.net [researchgate.net]
- 21. researchgate.net [researchgate.net]
- 22. academic.oup.com [academic.oup.com]
- 23. Biodegradation of polycyclic aromatic hydrocarbons: Using microbial bioelectrochemical systems to overcome an impasse [pubmed.ncbi.nlm.nih.gov]
- 24. Naphthalene Degradation Pathway [eawag-bbd.ethz.ch]
- 25. Naphthalene Degradation and Incorporation of Naphthalene-Derived Carbon into Biomass by the Thermophile Bacillus thermoleovorans - PMC [pmc.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved.

- 26. researchgate.net [researchgate.net]
- 27. researchgate.net [researchgate.net]
- 28. pubs.acs.org [pubs.acs.org]
- 29. osha.gov [osha.gov]
- 30. researchgate.net [researchgate.net]
- 31. researchgate.net [researchgate.net]
- 32. Synthesis of naphthalene derivatives via nitrogen-to-carbon transmutation of isoquinolines - PMC [pmc.ncbi.nlm.nih.gov]
- 33. C–H Functionalization Strategies in the Naphthalene Series: Site Selections and Functional Diversity: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
- 34. Naphthalene | C10H8 | CID 931 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 35. ijpsjournal.com [ijpsjournal.com]
- 36. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
- 37. Kinetic and thermodynamic stability of naphthalene oxide and related compounds. A comparative microcalorimetric and computational (DFT) study - PubMed [pubmed.ncbi.nlm.nih.gov]
- 38. pubs.acs.org [pubs.acs.org]
- 39. researchgate.net [researchgate.net]
- 40. BJOC - Synthesis and characterization of 1,2,3,4-naphthalene and anthracene diimides [beilstein-journals.org]
- 41. EP0002401B1 - Derivatives of naphthalene, process for their preparation and their therapeutic application - Google Patents [patents.google.com]
- 42. pharmainfo.in [pharmainfo.in]
- 43. spu.edu.sy [spu.edu.sy]
- 44. Discovery of highly potent naphthalene/quinoline-based PAD inhibitors: Structure-activity relationship, selectivity, and cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]

- To cite this document: BenchChem. [Technical Support Center: Enhancing the Stability of Naphthalene Compounds in Physiological Media]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b10762775/docs#technical-support-center-enhancing-the-stability-of-naphthalene-compounds-in-physiological-media]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved.

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.